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Compound of Interest

Compound Name: 2-Methylpent-2-enal

Cat. No.: B7821959

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides critical safety and logistical information for
the handling of 2-Methylpent-2-enal, a flammable and toxic chemical. Adherence to these
guidelines is essential to minimize risk and ensure safe operational conduct.

Chemical Identifier:
o Name: 2-Methylpent-2-enal
e Synonyms: 2-Methyl-2-pentenal

e CAS Number: 623-36-9

Hazard Summary

2-Methylpent-2-enal presents several significant hazards that necessitate careful handling and
the use of appropriate personal protective equipment (PPE).[1][2] It is classified as a flammable
liquid and vapor, is toxic if inhaled, can cause serious eye damage, and may lead to an allergic
skin reaction.[3][4] Furthermore, it is harmful to aquatic life with long-lasting effects.[1]
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Hazard Classification GHS Category Hazard Statement

H226: Flammable liquid and

Flammable liquids Category 3
vapor[3]
Acute toxicity, Inhalation Category 3 H331: Toxic if inhaled[3]
Serious eye damage/eye H318: Causes serious eye
o Category 1
irritation damage[3]
) o H317: May cause an allergic
Skin sensitization Category 1 _ _
skin reaction[3]
Hazardous to the aquatic ) H412: Harmful to aquatic life
) Chronic 3 ) ]
environment, long-term hazard with long lasting effects[1][4]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical to mitigate the risks associated with 2-
Methylpent-2-enal. The following table outlines the recommended PPE for various types of
exposure.
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Protection Type Recommended Equipment  Standard

Tight-fitting chemical splash
goggles or a face shield.[1] If

Eye/Face Protection inhalation hazards are present, OSHA 1910.133[1]
a full-face respirator may be

necessary.[1]

Chemical-resistant, impervious

gloves.[1] It is crucial to consult
Approved Standard (e.g., EN

Hand Protection with the glove manufacturer to 374

select the most suitable

material.[1]

Protective clothing, such as a

one-piece coverall, a hooded
] ) ) ) Follow manufacturer's
Body Protection two-piece chemical splash suit, o
) ) specifications.
or disposable chemical-

resistant coveralls.[5]

Work should be conducted in a
well-ventilated area or
outdoors.[3] If ventilation is
inadequate or there is a risk of
inhalation, a NIOSH-approved
Respiratory Protection respirator is required.[5] For NIOSH Approved
significant inhalation hazards,
a full-face respirator or a
positive-pressure self-
contained breathing apparatus
(SCBA) should be used.[1][5]

Handling and Storage Procedures

Proper handling and storage are essential to prevent accidents and exposure.
Handling:

o Always handle in a well-ventilated area to avoid the formation of mists.[1][3]
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Keep away from heat, sparks, open flames, and other ignition sources.[1][3]

Use non-sparking tools and explosion-proof electrical equipment.[1][3]

Ground and bond containers and receiving equipment to prevent static discharge.[3]

Avoid contact with skin and eyes, and do not breathe vapors or spray.[3][6]

Contaminated work clothing should not be allowed out of the workplace.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[3][6]

Keep the container tightly closed and upright to prevent leakage.[3][6]

Store away from incompatible materials and foodstuff containers.[3]

The storage area should be locked up.[3]
Emergency and Disposal Plans
First Aid Measures:

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek
immediate emergency medical help.[3]

« If on Skin: Take off immediately all contaminated clothing. Rinse the skin with plenty of water.
If skin irritation or a rash occurs, get medical help.[3]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and get immediate medical help.[3]

Spill and Leak Management:
¢ In case of a spill, remove all sources of ignition and ensure adequate ventilation.[3][7]

o Use personal protective equipment, including chemical-impermeable gloves.[3]
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o Collect the spilled material using spark-proof tools and place it in a suitable, closed container
for disposal.[3]

Disposal:

o Disposal of 2-Methylpent-2-enal and any contaminated materials must be done in
accordance with all applicable local, state, and federal regulations.[3]

e This material and its container must be disposed of in a safe way, often through a licensed
disposal company.[1][4]

e It may be necessary to burn the chemical in a chemical incinerator equipped with an
afterburner and scrubber.[4]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling 2-
Methylpent-2-enal in a laboratory setting.
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Caption: Workflow for handling 2-Methylpent-2-enal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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